Cas no 773869-22-0 (3,4,4,4-Tetrafluoro-3-(trifluoromethyl)butanoic acid)

• Product name: 3,4,4,4-Tetrafluoro-3-(trifluoromethyl)butanoic acid
• CAS No: 773869-22-0
• MF: C₅H₃F₇O₂
• MW: 228.06
• CID: 5090348
• PubChem ID: 93983526

3,4,4,4-Tetrafluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,4,4-Tetrafluoro-3-(trifluoromethyl)butanoic acid

• Inchi： 1S/C5H3F7O2/c6-3(1-2(13)14,4(7,8)9)5(10,11)12/h1H2,(H,13,14)
• InChI Key： XOCKVJATRHEEPH-UHFFFAOYSA-N
• SMILES： FC(F)(F)C(C(F)(F)F)(CC(=O)O)F

Computed Properties

• Exact Mass: 228.00212647g/mol
• Monoisotopic Mass: 228.00212647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids